Cas no 1021024-27-0 (N-benzyl-5-[(4-fluorophenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide)

• Product Name: N-benzyl-5-[(4-fluorophenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide
• CAS No: 1021024-27-0
• MF: C₂₀H₁₆FNO₄
• MW: 353.343749046326
• CID: 6462563
• Update Time: 2025-05-24

N-benzyl-5-[(4-fluorophenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-5-[(4-fluorophenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide
• N-benzyl-5-[(4-fluorophenyl)methoxy]-4-oxopyran-2-carboxamide

• Inchi： 1S/C20H16FNO4/c21-16-8-6-15(7-9-16)12-25-19-13-26-18(10-17(19)23)20(24)22-11-14-4-2-1-3-5-14/h1-10,13H,11-12H2,(H,22,24)
• InChI Key： JCHNFXYRJCEPQX-UHFFFAOYSA-N
• SMILES： C1(C(NCC2=CC=CC=C2)=O)OC=C(OCC2=CC=C(F)C=C2)C(=O)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-benzyl-5-[(4-fluorophenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide

Introduction to N-benzyl-5-[(4-fluorophenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide (CAS No. 1021024-27-0)

N-benzyl-5-[(4-fluorophenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1021024-27-0, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in the development of novel therapeutic agents.

The molecular structure of this compound features a pyran ring system, which is a common motif in many bioactive molecules. The presence of a benzyl group and a fluorophenyl methoxy substituent adds complexity to its chemical profile, potentially influencing its interactions with biological targets. The oxo group at the 4-position of the pyran ring introduces a polar functional group, which can enhance solubility and binding affinity.

Recent research has highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to modulate metabolic stability and binding properties. The 4-fluorophenyl moiety in N-benzyl-5-[(4-fluorophenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide is particularly noteworthy, as fluorine atoms can significantly alter the electronic properties of a molecule, thereby affecting its pharmacokinetic and pharmacodynamic profiles.

In vitro studies have demonstrated that this compound exhibits inhibitory activity against various enzymes and receptors relevant to human health. Specifically, preliminary data suggest that it may interfere with pathways involved in inflammation and cell proliferation. These findings are consistent with the growing interest in developing small-molecule inhibitors for chronic diseases characterized by dysregulated cellular processes.

The benzyl group in the molecule also plays a crucial role in its overall biological activity. Benzyl-substituted compounds are known to enhance binding affinity through hydrophobic interactions and steric effects. In the context of N-benzyl-5-[(4-fluorophenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide, the benzyl moiety may contribute to stabilizing the compound's interaction with its target proteins, thereby improving its therapeutic efficacy.

Advances in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Molecular docking studies have been performed on N-benzyl-5-[(4-fluorophenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide to identify potential binding sites on target proteins. These studies have provided valuable insights into how structural modifications can optimize binding affinity and selectivity.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Researchers have employed advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, to construct the complex pyran ring system efficiently. These synthetic strategies are critical for producing sufficient quantities of the compound for further biological evaluation.

One of the key challenges in drug development is achieving optimal pharmacokinetic properties, including solubility, bioavailability, and metabolic stability. The structural features of N-benzyl-5-[(4-fluorophenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide make it an interesting candidate for further optimization. For instance, modifications to the substituents could enhance solubility while maintaining or improving biological activity.

Recent clinical trials have shown promising results with similar fluorinated aromatic compounds in treating various diseases. While N-benzyl-5-[(4-fluorophenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide has not yet entered clinical testing, its preclinical data suggest potential therapeutic applications. Further research is needed to fully elucidate its mechanism of action and long-term safety profile.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of novel bioactive molecules like N-benzyl-5-[(4-fluorophenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide. These technologies enable high-throughput virtual screening and rapid optimization of molecular structures based on large datasets. Such innovations are transforming pharmaceutical research by enabling more efficient identification of lead compounds.

In conclusion, N-benzyl-5-[(4-fluorophenyl)methoxy]-4 oxo- 4H-pyran-2-carboxamide (CAS No. 1021024-27-0) represents a significant advancement in medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.